4-[[4-(6-Cyclopropylpyridazin-3-yl)piperazin-1-yl]methyl]-1-methylpyridin-2-one

• IUPAC Name: 4-[[4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl]methyl]-1-methylpyridin-2-one
• InChI: InChI=1S/C18H23N5O/c1-21-7-6-14(12-18(21)24)13-22-8-10-23(11-9-22)17-5-4-16(19-20-17)15-2-3-15/h4-7,12,15H,2-3,8-11,13H2,1H3
• InChI Key: YTNUPOWPCWIJHM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=CC1=O)CN2CCN(CC2)C3=NN=C(C=C3)C4CC4
• Molecular Formula: C18H23N5O
• Molecular Weight: 325.4 g/mol

Description

4-[[4-(6-Cyclopropylpyridazin-3-yl)piperazin-1-yl]methyl]-1-methylpyridin-2-one is a chemical compound that has been studied for its potential use in scientific research. This compound is also known as CP-154,526 and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of CP-154,526 involves the inhibition of the corticotropin-releasing factor (CRF) receptor. This receptor is involved in the regulation of the body's stress response and is thought to play a role in the development of anxiety and depression.
Biochemical and Physiological Effects:
CP-154,526 has been found to have various biochemical and physiological effects. Studies have shown that this compound can reduce anxiety-like behavior in animal models and can also improve mood in humans. CP-154,526 has also been found to have anti-inflammatory effects and can reduce the release of cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CP-154,526 in lab experiments is its specificity for the CRF receptor. This allows researchers to study the effects of inhibiting this receptor without affecting other neurotransmitter systems. However, one limitation of using CP-154,526 is its relatively short half-life, which can make it difficult to study the long-term effects of this compound.

Future Directions

There are several potential future directions for research on CP-154,526. One area of interest is the potential use of this compound in the treatment of anxiety disorders, such as PTSD. Another area of research is the development of more potent and selective CRF receptor antagonists. Additionally, further studies are needed to determine the long-term effects of CP-154,526 and its potential use in other areas of research.

Synthesis Methods

The synthesis of CP-154,526 involves the reaction of 6-cyclopropyl-3-pyridazinecarboxylic acid with piperazine and 2-chloro-4-methylpyridine. The resulting compound is then purified through column chromatography to obtain the final product.

Scientific Research Applications

CP-154,526 has been studied for its potential use in various scientific research applications. One of the main areas of research has been in the field of neuroscience, where this compound has been found to have anxiolytic and antidepressant effects. CP-154,526 has also been studied for its potential use in the treatment of anxiety disorders, such as post-traumatic stress disorder (PTSD).